6-(3,5-Dimethoxyphenyl)pyrimidin-4-ol
Overview
Description
Scientific Research Applications
Inhibitor of Kinases :
- N-(3,4-Dimethoxyphenyl)pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-amine, structurally similar to 6-(3,5-Dimethoxyphenyl)pyrimidin-4-ol, was synthesized and identified as a new inhibitor of CLK1 and DYRK1A kinases. Its complete crystal structure was determined, contributing to understanding its biological mechanism of action (Guillon et al., 2013).
Dimerization Properties :
- The dimerization of ureidopyrimidinones, including similar compounds to the one , has been studied. These compounds demonstrate strong dimerization via hydrogen bonds, highlighting their potential in designing supramolecular structures (Beijer et al., 1998).
Anticancer and Anti-Inflammatory Properties :
- Derivatives of pyrimidin-2-ol, closely related to this compound, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These studies contribute to the development of new pharmacological agents (Muralidharan et al., 2019).
Anti-angiogenic Activities :
- Thieno[2,3-d]pyrimidin-4(3H)-ones, structurally related to this compound, have been developed as anticancer drugs with anti-angiogenic activities. Their interaction with the tubulin-binding motif and influence on microtubule dynamics were studied, identifying promising candidates for further cancer research (Gold et al., 2020).
Optoelectronic Applications :
- The nonlinear optical (NLO) properties of thiopyrimidine derivatives, which are similar in structure to the compound , have been explored for potential use in optoelectronics. These studies help in understanding the electronic properties and potential applications of these compounds in advanced technologies (Hussain et al., 2020).
Photoproducts in DNA :
- Studies on photoproducts derived from pyrimidine compounds, including those similar to this compound, have provided insights into the photochemical behavior of DNA. This research is crucial for understanding the mechanisms of DNA damage and repair (Mitchell, 1988).
Properties
IUPAC Name |
4-(3,5-dimethoxyphenyl)-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-16-9-3-8(4-10(5-9)17-2)11-6-12(15)14-7-13-11/h3-7H,1-2H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTOPNKAHNFPGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=CC(=O)NC=N2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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